N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methoxybenzamide

• IUPAC Name: N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methoxybenzamide
• InChI: InChI=1S/C21H21N3O2S/c1-13-7-6-9-18(14(13)2)24-20(16-11-27-12-17(16)23-24)22-21(25)15-8-4-5-10-19(15)26-3/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key: DDENXANEEVEHIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC=CC=C4OC)C
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

“N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methoxybenzamide” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of N-(2,3- and 3,5-dimethylphenyl)-α-methyl-β-alanines with ethyl acetoacetate resulted in the formation of 1-(2,3- or 3,5-dimethylphenyl)-2,5-dimethyl-1,4,5,6-tetrahydro-4(1H)pyridones.

Scientific Research Applications

Synthesis and Pharmacological Activities

• The synthesis and evaluation of novel derivatives have been explored for their anti-inflammatory and anticonvulsant activities. These studies involve the preparation of substituted pyrazole derivatives and their pharmacological screening, indicating less toxicity and good anti-inflammatory activities among some compounds (Abdulla et al., 2014). Another study focused on the anticonvulsant activity of 3,5-dimethylpyrazole derivatives in animal models, identifying compounds with decreased seizure severity and mortality rate in the pentylenetetrazole (PTZ) test (Koçyiğit-Kaymakçıoğlu et al., 2011).

Molecular Structure and Interaction Modeling

• Investigations into the molecular structure and intermolecular interactions of related compounds have provided insights into the effects of dimerization and crystal packing on molecular geometry. These studies utilize X-ray diffraction and DFT calculations to evaluate how interactions influence dihedral angles and the rotational conformation of aromatic rings (Karabulut et al., 2014).

Antimicrobial and Antibacterial Activities

• Research on substituted benzoquinazolines and thiazole ring-incorporating derivatives has demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. These findings suggest potential therapeutic applications for the treatment of microbial diseases, especially against bacterial and fungal infections (Desai et al., 2013).

Luminescent Supramolecular Liquid Crystals

• Supramolecular liquid crystals containing 4-aryl-1H-pyrazole units have been developed, showcasing self-assembling properties to give columnar mesophases and displaying luminescent properties in the visible region. This research opens up new possibilities for the application of these materials in advanced photonic and display technologies (Moyano et al., 2013).

Antioxidant and Cytotoxic Activities

• Novel compounds with antioxidant and cytotoxic activities have been synthesized from lignin-related materials, showing promising results in in vitro evaluations. These compounds exhibit significant radical scavenging activities, suggesting potential for application in curing free radical-related diseases or as food additives (Yang et al., 2014).

Mechanism of Action

Mode of Action

Based on its structural similarity to other pyrazole derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-pi stacking, and hydrophobic interactions .

Pharmacokinetics

The compound’s metabolism and excretion patterns are also unknown and would require further investigation .

Action Environment

Environmental factors such as pH, temperature, and the presence of other biomolecules could potentially influence the compound’s action, efficacy, and stability. Specific details regarding these influences are currently unknown .